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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for characterizing the mechanical properties
of silicon chrome, a material of significant interest due to its hardness and wear resistance.
The following sections outline standardized methods for measuring hardness and fracture
toughness, crucial parameters for quality control, material development, and performance
evaluation in various applications.

Hardness Measurement

Hardness is a measure of a material's resistance to localized plastic deformation such as
scratching or indentation. For silicon chrome, which is often applied as a coating,
microhardness and nanoindentation are the most suitable techniques.

Data Summary: Hardness of Silicon and Chromium-
based Materials

The following table summarizes typical hardness values for silicon, chromium coatings, and
related materials, providing a reference range for experimental results.
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Material Test Method Hardness Value Reference
Silicon Vickers 1000-1300 kg/mm 2 [1]
Silicon Knoop 1000-1400 kg/mm 2 [1]
Industrial Chrome

_ Vickers 800-1000 HV [2]
Plating
Chromium Oxide ] )

Nanoindentation 12-22 GPa [3]

(Cr20s3) Thin Film

Experimental Protocol: Microhardness Testing (Vickers)

This protocol is based on the principles outlined in ASTM E384, "Standard Test Method for
Microindentation Hardness of Materials".[4][5]

Objective: To determine the Vickers hardness of silicon chrome coatings.
Materials and Equipment:
» Vickers microhardness tester equipped with a diamond pyramid indenter.

o Metallographic sample preparation equipment (polishing machine, abrasive papers, polishing
cloths, diamond paste).

» Optical microscope with a calibrated filar eyepiece or digital imaging system for measuring
indentation diagonals.

Procedure:

e Sample Preparation:
o If measuring a coating, prepare a cross-section of the coated specimen.
o Mount the specimen in a suitable resin.

o Grind and polish the surface to a mirror-like finish, ensuring it is free from scratches and
deformation from preparation. A metallographic finish is required.[6]
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e Instrument Setup:

o Select an appropriate test load. For thin coatings, the load should be light to prevent the
indentation from penetrating through the coating to the substrate.[7] The indentation depth
should not exceed 1/10th of the coating thickness.

o Calibrate the instrument according to the manufacturer's specifications.
e Indentation:

o Place the prepared sample on the tester's stage.

o Bring the area of interest into focus under the microscope.

o Apply the indentation by bringing the Vickers diamond indenter into contact with the
surface under the selected load for a specified dwell time (typically 10-15 seconds).

e Measurement:

o After the indenter is withdrawn, measure the lengths of the two diagonals of the resulting
indentation using the optical microscope.[6]

o Calculate the average diagonal length.
o Calculation:

o The Vickers hardness number (HV) is calculated using the formula: HV = 1.8544 * (F / d?)
where F is the applied load in kilograms-force (kgf) and d is the average diagonal length in
millimeters (mm).

o Alternatively, use the tables provided by the instrument manufacturer.[8]
» Reporting:

o Report the Vickers hardness value along with the test load used (e.g., 950 HV 0.1, where
0.1 is the load in kgf).

o Perform at least five measurements and report the average and standard deviation.[3]
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Experimental Protocol: Nanoindentation

This protocol provides a general workflow for determining hardness and elastic modulus of thin
silicon chrome films.

Objective: To measure the hardness and elastic modulus of thin silicon chrome films with high

precision.

Materials and Equipment:

» Nanoindenter instrument with a Berkovich (three-sided pyramid) diamond tip.
e Sample mounting stubs.

Procedure:

e Sample Preparation:

o Ensure the sample surface is clean and smooth. The surface roughness should be less
than 5% of the intended indentation depth.[9]

e Instrument Setup and Calibration:

o Mount the sample securely on the instrument stage.

o Calibrate the instrument using a standard material (e.g., fused silica).
 Indentation Process:

o Define the test parameters, including the maximum load or indentation depth, loading rate,
and dwell time at peak load.

o To avoid substrate effects, the indentation depth should generally be less than 10% of the
film thickness.[9]

o The instrument applies an increasing load to the indenter tip while continuously measuring
the displacement of the indenter into the surface.[9][10]

o Data Acquisition:
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o The primary output is a load-displacement curve, which shows the indenter displacement
during both loading and unloading phases.[9]

o Calculation (Oliver-Pharr Method):

o The hardness (H) is calculated from the maximum load (P_max) and the projected contact
area(A_c):H=P_max/A c

o The reduced elastic modulus (E_r) is determined from the initial slope of the unloading
curve (the contact stiffness, S).

o The Young's modulus of the sample can then be calculated from the reduced modulus.
» Reporting:

o Report the average hardness and elastic modulus values in Gigapascals (GPa).

o Specify the indenter type and the maximum indentation depth.

Toughness Measurement

Fracture toughness is a critical property that describes a material's resistance to crack
propagation. For brittle materials like silicon chrome, this is a key indicator of durability.

Data Summary: Fracture Toughness of Silicon and
Related Ceramics

The following table provides reference fracture toughness values for silicon and a standard
ceramic material.
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. Fracture
Material Test Method Reference
Toughness (K_Ic)

) - Knoop Indentation & 0.82 MN/m”"\(3/2)
Single Crystal Silicon ) ) [11]
Four-Point Bending (~0.82 MPavm)

Polycrystalline Silicon - ~1 MPavm [12]

Silicon Nitride (SRM

Precracked Beam 4.572 MPa-m”(1/2) [13]
2100)

Experimental Protocol: Fracture Toughness by
Indentation Fracture (IF)

This protocol is a common method for estimating the fracture toughness of brittle materials.

Objective: To estimate the fracture toughness of silicon chrome by measuring the cracks
emanating from a Vickers indentation.

Materials and Equipment:

 Vickers microhardness tester.

» Optical microscope for crack length measurement.
o Sample prepared as for microhardness testing.
Procedure:

e Indentation:

o Apply a Vickers indentation on the polished surface of the material with a load high
enough to induce radial cracks from the corners of the indentation.

e Crack Length Measurement:
o Measure the length of the cracks emanating from the corners of the indentation.

e Calculation:
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o Several empirical formulas can be used to calculate the fracture toughness (K_Ic). A
commonly used equation is: K_Ic = a * (E/H)1/2) * (P / ¢c(3/2)) where a is an empirical
constant, E is the Young's modulus, H is the hardness, P is the indentation load, and c is
the crack length.

» Reporting:
o Report the estimated fracture toughness in MPavm.

o Specify the load used and the formula applied for the calculation.

Experimental Protocol: Fracture Toughness of
Advanced Ceramics (ASTM C1421)

This protocol outlines the general steps for determining fracture toughness using the
precracked beam method, which is applicable to bulk silicon chrome or thick coatings.[14][15]

Objective: To determine the plane-strain fracture toughness (K_Ic) of silicon chrome using a
precracked beam specimen.

Materials and Equipment:

Mechanical testing machine (e.g., universal testing machine) with a suitable load cell.

Three- or four-point bend fixture.

Specimen with a machined notch.

Method to introduce a sharp precrack at the notch tip (e.g., bridge-compression or
indentation).

Procedure:
e Specimen Preparation:
o Machine a beam specimen to the required dimensions as specified in ASTM C1421.

o Create a narrow notch in the center of the specimen.
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Precracking:

o Introduce a sharp precrack at the tip of the notch. One method is to use a Vickers or
Knoop indenter to create small cracks that can then be extended by applying a controlled
load.[16]

Fracture Test:

o Place the precracked specimen in the bend fixture.

o Apply a monotonically increasing load until the specimen fractures. Record the load-
displacement curve.

Measurement:

o After fracture, measure the precrack length from the fractured surface.

Calculation:

o Calculate the fracture toughness (K _Ic) based on the fracture load, specimen geometry,
and crack length using the appropriate stress intensity factor equations provided in ASTM
C1421.

Reporting:
o Report the fracture toughness value in MPavm.

o Describe the specimen dimensions, precracking method, and testing conditions.

Visualizations
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Caption: Workflow for Hardness Measurement.

Precracked Beam (ASTM C1421) )

Specimen Machining . Fracture Test
(Beam with Notch) »| Precracking "% (314.point Bending) | | CocuateKle

/)
~

Indentation Fracture (IF)

Sample Preparation Indentation
(Polished Surface) (Vickers Indenter)

Measure Crack Length Calculate K_lIc

)

Click to download full resolution via product page

Caption: Workflow for Toughness Measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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